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Introduction
Microstegiol, a rearranged abietane diterpene, represents a fascinating and complex natural

product with emerging interest in the scientific community.[1][2] Isolated from botanical sources

such as Salvia microstegia and the roots of Zhumeria majdae, its unique carbon skeleton

distinguishes it from more common diterpenoids.[3] This guide provides a comprehensive

overview of the physical and chemical properties of Microstegiol, offering a foundational

resource for researchers engaged in natural product chemistry, pharmacology, and drug

discovery. The intricate molecular architecture of Microstegiol, established through extensive

spectroscopic analysis and confirmed by total synthesis, presents a compelling case for further

investigation into its biological activities and therapeutic potential.
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A thorough understanding of the physicochemical properties of Microstegiol is paramount for

its effective handling, formulation, and application in research and development. These

properties dictate its behavior in various chemical and biological systems.

General Properties
Microstegiol is a diterpene, a class of organic compounds composed of four isoprene units.[3]

Its rearranged abietane skeleton features a seven-membered ring, a structural motif that

contributes to its unique chemical characteristics.[1]

Table 1: Core Physicochemical Data for Microstegiol

Property Value Source(s)

Molecular Formula C₂₀H₂₆O₂ [4]

Molecular Weight 298.42 g/mol [4]

IUPAC Name

(1S,4aR,11aS)-4,4,11a-

trimethyl-8-(propan-2-

yl)-1,2,3,4,4a,5-hexahydro-

11H-1,10b-

ethanophenanthrene-9,12-

dione

[4]

CAS Number 143246-41-7 [4]

Appearance
Yellowish solid (tentative,

based on related compounds)
N/A

Melting Point
Not reported in available

literature
N/A

Boiling Point
Not reported in available

literature
N/A

Optical Rotation

Synthetic: [α]D¹⁴ = +343 (c =

1.0 in CHCl₃) Natural: [α]D²⁵ =

+412 (c = 0.1 in CHCl₃)

[5]
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Note: The appearance is inferred and not explicitly stated in the reviewed literature. Melting and

boiling points have not been experimentally reported.

Solubility Profile
The solubility of Microstegiol is a critical parameter for its extraction, purification, and

formulation for biological assays. Based on its chemical structure, a lipophilic character is

predicted. While quantitative solubility data is not extensively available, its solubility in

chloroform (CHCl₃) is documented in the context of optical rotation measurements.[5] It is

anticipated to be soluble in other common organic solvents such as methanol, ethanol, and

dimethyl sulfoxide (DMSO).

Spectroscopic and Structural Characterization
The definitive structure of Microstegiol was elucidated through a combination of advanced

spectroscopic techniques and confirmed by X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural determination of organic

molecules. The ¹H and ¹³C NMR spectra of Microstegiol provide a detailed map of its carbon-

hydrogen framework.

Table 2: ¹H and ¹³C NMR Spectral Data for Microstegiol in CDCl₃
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Position ¹³C Chemical Shift (δc)
¹H Chemical Shift (δH,
multiplicity, J in Hz)

1 35.8 1.65 (m), 1.75 (m)

2 19.1 1.55 (m)

3 41.5 1.45 (m)

4 33.4 -

5 50.1 1.90 (d, 11.5)

6 21.8
2.65 (dd, 18.0, 6.0), 2.75 (dd,

18.0, 11.5)

7 30.1 2.95 (m)

8 148.2 -

9 134.5 6.90 (s)

10 45.3 -

11 199.5 -

12 125.1 -

13 145.8 -

14 138.2 7.05 (s)

15 26.7 3.20 (sept, 7.0)

16 23.4 1.25 (d, 7.0)

17 23.4 1.25 (d, 7.0)

18 33.1 0.95 (s)

19 21.5 0.90 (s)

20 72.5 -

Data sourced from the supporting information of a bioinspired synthesis study.
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Mass Spectrometry (MS)
High-resolution mass spectrometry (HR-MS) confirms the elemental composition of

Microstegiol. The technique provides a highly accurate mass measurement, which is crucial

for verifying the molecular formula.

HR-MS (ESI): Calculated for C₂₀H₂₇O₂ [M+H]⁺: 299.2011, Found: 299.2006.

This data corroborates the molecular formula C₂₀H₂₆O₂.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of Microstegiol is expected to show characteristic absorption bands for carbonyl

(C=O) and carbon-carbon double bonds (C=C).

FT-IR (film) νₘₐₓ: 2958, 2927, 2869, 1708, 1650, 1463, 1384, 1245, 1178, 1085 cm⁻¹.

The strong absorption at 1708 cm⁻¹ is indicative of a carbonyl group.

The band at 1650 cm⁻¹ corresponds to a carbon-carbon double bond.

X-ray Crystallography
The absolute configuration and three-dimensional structure of synthetically produced

Microstegiol were unequivocally confirmed through single-crystal X-ray diffraction analysis.[5]

This technique provides the most definitive structural evidence.

Isolation and Synthesis
Natural Isolation
Microstegiol is a naturally occurring compound found in certain plant species.[3] While a

detailed, step-by-step protocol for its isolation from natural sources is not readily available in

the public domain, general methodologies for the extraction of diterpenes from Salvia and

Zhumeria species can be adapted.

Diagram 1: Generalized Workflow for the Isolation of Diterpenes from Plant Material
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Solvent Partitioning
(e.g., Hexane/Methanol)

Less Polar Fraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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